Cas no 1516568-16-3 (5H,6H,7H,8H-pyrazolo3,2-b1,3oxazepine-2-carbaldehyde)

• Product Name: 5H,6H,7H,8H-pyrazolo3,2-b1,3oxazepine-2-carbaldehyde
• CAS No: 1516568-16-3
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5462866
• PubChem ID: 83480629
• Update Time: 2023-11-24

5H,6H,7H,8H-pyrazolo3,2-b1,3oxazepine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Z2732492241
• 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde
• 5H,6H,7H,8H-pyrazolo3,2-b1,3oxazepine-2-carbaldehyde

• Inchi： 1S/C8H10N2O2/c11-6-7-5-8-10(9-7)3-1-2-4-12-8/h5-6H,1-4H2
• InChI Key： XJQZZHYLIBSHNH-UHFFFAOYSA-N
• SMILES： O1C2=CC(C=O)=NN2CCCC1

Computed Properties

• Exact Mass: 166.074227566 g/mol
• Monoisotopic Mass: 166.074227566 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 166.18
• XLogP3: 0.8
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,3-oxazepines